Cas no 1353981-36-8 (1-Benzyl-3-iodo-piperidine)

• Product Name: 1-Benzyl-3-iodo-piperidine
• CAS No: 1353981-36-8
• MF: C₁₂H₁₆IN
• MW: 301.166615486145
• CID: 2156075
• Update Time: 2025-05-24

1-Benzyl-3-iodo-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-iodo-piperidine
• 1-Benzyl-3-Iodopiperidine
• AM94452
• J3.618.033A

• Inchi： 1S/C12H16IN/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
• InChI Key： FHTUIQKEZRUTCA-UHFFFAOYSA-N
• SMILES： IC1CCCN(CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 3.2

Additional information on 1-Benzyl-3-iodo-piperidine

1-Benzyl-3-iodo-piperidine (CAS No. 1353981-36-8): A Comprehensive Overview

1-Benzyl-3-iodo-piperidine, identified by the CAS registry number 1353981-36-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a benzyl group attached at the 1-position and an iodine atom at the 3-position. Its unique structure endows it with distinctive chemical properties, making it a valuable building block in various research and industrial applications.

The synthesis of 1-Benzyl-3-iodo-piperidine typically involves multi-step reactions, often starting from piperidine or its derivatives. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly streamlined its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently introduce the benzyl group and iodine substituent onto the piperidine ring. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive areas such as drug discovery.

In terms of chemical properties, 1-Benzyl-3-iodo-piperidine exhibits a high degree of stability under normal conditions. However, its reactivity can be modulated by adjusting reaction conditions or introducing additional functional groups. The presence of the benzyl group imparts aromaticity and hydrophobicity to the molecule, while the iodine atom at the 3-position introduces halogenation effects that can be exploited in various chemical transformations. Recent studies have demonstrated its utility as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

The application of 1-Benzyl-3-iodo-piperidine extends beyond traditional organic synthesis. In materials science, it has been employed as a precursor for constructing advanced materials such as conductive polymers and stimuli-responsive hydrogels. For example, researchers have utilized its amine functionality to cross-link polymer networks, resulting in materials with tunable mechanical properties and responsiveness to external stimuli like temperature or pH changes.

From a pharmacological perspective, 1-Benzyl-3-iodo-piperidine has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for modulating protein-ligand interactions. Recent computational studies have highlighted its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 1-Benzyl-3-iodo-piperidine (CAS No. 1353981-36-8) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, underscores its importance in contemporary scientific endeavors. As ongoing investigations continue to uncover new potentials for this compound, it is poised to play an increasingly pivotal role in both academic research and industrial innovation.